Cas no 946270-15-1 (3-methyl-7-phenyl-7H,8H-1,2,4triazolo4,3-apyrazin-8-one)

• Product Name: 3-methyl-7-phenyl-7H,8H-1,2,4triazolo4,3-apyrazin-8-one
• CAS No: 946270-15-1
• MF: C₁₂H₁₀N₄O
• MW: 226.234001636505
• CID: 5363168
• Update Time: 2025-05-19

3-methyl-7-phenyl-7H,8H-1,2,4triazolo4,3-apyrazin-8-one Chemical and Physical Properties

Names and Identifiers

• 3-methyl-7-phenyl-[1,2,4]triazolo[4,3-a]pyrazin-8(7H)-one
• 3-methyl-7-phenyl-[1,2,4]triazolo[4,3-a]pyrazin-8-one
• 3-methyl-7-phenyl-7H,8H-1,2,4triazolo4,3-apyrazin-8-one

• Inchi： 1S/C12H10N4O/c1-9-13-14-11-12(17)16(8-7-15(9)11)10-5-3-2-4-6-10/h2-8H,1H3
• InChI Key： QSIZNILZVDTHQB-UHFFFAOYSA-N
• SMILES： O=C1C2=NN=C(C)N2C=CN1C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 337
• XLogP3: 1.1
• Topological Polar Surface Area: 51

Additional information on 3-methyl-7-phenyl-7H,8H-1,2,4triazolo4,3-apyrazin-8-one

Introduction to 3-methyl-7-phenyl-7H,8H-1,2,4triazolo4,3-apyrazin-8-one (CAS No. 946270-15-1) and Its Emerging Applications in Chemical Biology

3-methyl-7-phenyl-7H,8H-1,2,4triazolo4,3-apyrazin-8-one, identified by its CAS number 946270-15-1, is a structurally complex heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features. This compound belongs to the triazoloapyrazine class, a scaffold known for its versatility in drug discovery. The presence of multiple nitrogen atoms in its core structure imparts a rich chemical diversity, making it a promising candidate for further exploration in medicinal chemistry.

The molecular framework of 3-methyl-7-phenyl-7H,8H-1,2,4triazolo4,3-apyrazin-8-one encompasses a fused system of triazole and pyrazine rings, which are both well-documented for their biological activities. The methyl and phenyl substituents at specific positions enhance its interactability with biological targets, potentially modulating various cellular processes. Such structural attributes have positioned this compound as a focal point for researchers aiming to develop novel therapeutic agents.

In recent years, the interest in heterocyclic compounds like 3-methyl-7-phenyl-7H,8H-1,2,4triazolo4,3-apyrazin-8-one has surged due to their demonstrated efficacy in addressing complex diseases. The compound’s ability to engage with multiple biological pathways makes it an attractive candidate for multitarget drug design. This approach is particularly relevant in the context of precision medicine, where tailored therapeutic interventions are increasingly sought after.

Recent studies have highlighted the potential of 3-methyl-7-phenyl-7H,8H-1,2,4triazolo4,3-apyrazin-8-one as an inhibitor of key enzymes involved in inflammatory pathways. The compound’s interaction with cyclooxygenase (COX) and lipoxygenase (LOX) enzymes has been under investigation for its anti-inflammatory properties. Preliminary in vitro experiments suggest that it can modulate the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, making it a candidate for treating chronic inflammatory disorders.

The phenyl substituent in the molecule plays a crucial role in determining its binding affinity to biological targets. Computational studies using molecular docking have revealed that this moiety can effectively occupy hydrophobic pockets on protein surfaces, enhancing the compound’s binding stability. Such insights are invaluable for structure-based drug design and optimization.

Moreover, the triazoloapyrazine core of 3-methyl-7-phenyl-7H,8H-1,2,4triazolo4,3-apyrazin-8-one exhibits notable stability under various physiological conditions. This characteristic is essential for drug candidates intended for systemic administration. The compound’s solubility profile has also been optimized through structural modifications aimed at improving bioavailability.

Emerging research indicates that 3-methyl-7-phenyl-7H,8H-1,2,4triazolo4,3-apyrazin-8-one may have applications beyond inflammation modulation. Studies are exploring its potential as an antioxidant agent due to its ability to scavenge reactive oxygen species (ROS). This property is particularly relevant in neurodegenerative diseases where oxidative stress plays a significant role.

The synthesis of 3-methyl-7 phenyl 7 H 8 H 1 2 4 triazolo 4 3 apyrazin 8 one involves multi-step organic transformations that highlight the ingenuity of synthetic chemists. The process typically begins with the condensation of appropriate precursors under controlled conditions to form the triazolopyrazine core. Subsequent functionalization steps introduce the methyl and phenyl groups at strategic positions to achieve the desired pharmacological profile.

Quality control and analytical methods are critical for ensuring the purity and consistency of 3-methyl 7 phenyl 7 H 8 H 1 2 4 triazolo 4 3 apyrazin 8 one . High-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry are routinely employed to verify the compound’s identity and assess its chemical integrity.

The pharmaceutical industry has shown considerable interest in developing derivatives of 3-methyl -7 phenyl -7 H ,8 H -1 ,2 ,4 triazolo -4 ,3 apyrazin -8 one based on its promising biological activity. Researchers are exploring modifications such as halogenation or alkylation to enhance its binding affinity or metabolic stability. These efforts align with global trends toward innovative drug development strategies.

In conclusion,3-methyl -7 phenyl -7 H ,8 H -1 ,2 ,4 triazolo -4 ,3 apyrazin -8 one (CAS No. 946270 -15 -1) represents a significant advancement in chemical biology with its multifaceted pharmacological potential. Its unique structural features and demonstrated biological activities position it as a cornerstone compound for future therapeutic interventions. As research progresses,this molecule is poised to contribute substantially to advancements in drug discovery and development across multiple therapeutic domains.